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Compound of Interest

Compound Name: 2-Propylisonicotinonitrile

CAS No.: 33744-19-3

Cat. No.: B109319

Get Quote

This comprehensive technical guide details two effective methodologies for the synthesis of 2-
Propylisonicotinonitrile, a valuable heterocyclic building block in medicinal chemistry and

materials science. The protocols provided are designed for researchers, scientists, and drug

development professionals, offering in-depth, step-by-step instructions grounded in established

chemical principles. This document aims to equip laboratory professionals with the necessary

knowledge to confidently replicate these syntheses, understand the underlying reaction

mechanisms, and adapt these methods for their specific research needs.

Introduction
2-Propylisonicotinonitrile, also known as 4-cyano-2-propylpyridine, is a substituted pyridine

derivative of significant interest in the development of novel pharmaceuticals and functional

materials. The presence of both a propyl group and a cyano group on the pyridine ring offers

versatile handles for further chemical modifications, making it a key intermediate in the

synthesis of more complex molecular architectures. This guide presents two distinct and

reliable synthetic pathways to obtain this target compound, each with its own advantages in

terms of starting materials, reaction conditions, and scalability.
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Synthetic Strategy 1: Multi-step Synthesis from 4-
Methylpyridine
This first strategy employs a classical multi-step approach starting from the readily available

and inexpensive 4-methylpyridine. This pathway involves three key transformations: N-

oxidation, selective C2-propylation via Grignard addition, and finally, ammoxidation of the C4-

methyl group to the desired nitrile. This route offers a high degree of control and is based on

well-established and widely practiced organochemical reactions.

Overall Reaction Scheme:

4-Methylpyridine N-Oxidationm-CPBA 4-Methylpyridine N-Oxide C2-Propylation
(Grignard Reaction)

1. Propylmagnesium Bromide
2. Acetic Anhydride 2-Propyl-4-methylpyridine AmmoxidationNH3, O2, Catalyst 2-Propylisonicotinonitrile

2-Propyl-4-piperidone Nucleophilic Additionp-Toluenesulfonylmethyl isocyanide, Base Intermediate Adduct Elimination & AromatizationDehydroxylation 2-Propylisonicotinonitrile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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